Cas no 2229652-02-0 (3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile)

• Product Name: 3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile
• CAS No: 2229652-02-0
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 6010032
• PubChem ID: 165756604
• Update Time: 2025-08-03

3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile
• 2229652-02-0
• EN300-1935473

• Inchi： 1S/C10H9BrN2/c11-10-4-3-8(7-13)6-9(10)2-1-5-12/h1-4,6H,5,12H2/b2-1+
• InChI Key： VAECHVNLMPYGIC-OWOJBTEDSA-N
• SMILES： BrC1=CC=C(C#N)C=C1/C=C/CN

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile

Introduction to 3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile (CAS No: 2229652-02-0)

3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile (CAS No: 2229652-02-0) is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This benzonitrile derivative, featuring a bromine substituent and an aminoalkene moiety, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic transformations.

The molecular structure of 3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile consists of a benzene ring substituted with a nitrile group at the 4-position and an ethenylamine chain at the 3-position. The presence of the bromine atom enhances its reactivity, making it a valuable intermediate in various synthetic pathways. This compound’s versatility stems from its ability to participate in nucleophilic substitution reactions, cross-coupling reactions, and other transformations that are pivotal in drug discovery.

In recent years, 3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile has been explored for its role in developing novel therapeutic agents. Its structural features allow for modifications that can lead to compounds with enhanced biological activity. For instance, researchers have investigated its potential as a precursor in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzonitrile core is particularly noteworthy for its ability to interact with biological targets, making it a cornerstone in medicinal chemistry.

One of the most compelling aspects of 3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile is its utility in constructing complex molecular architectures. The combination of the aminoalkene and bromobenzonitrile moieties provides a scaffold that can be further functionalized to create diverse pharmacophores. This flexibility has been leveraged in the design of small-molecule inhibitors targeting enzymes such as tyrosine kinases and phosphodiesterases. These enzymes play crucial roles in signal transduction pathways, and their inhibition can lead to therapeutic benefits.

Recent studies have highlighted the compound’s significance in the development of antiviral agents. The bromine substituent facilitates halogen-metal exchange reactions, enabling the synthesis of organometallic intermediates that are otherwise challenging to access. This capability has been exploited in creating libraries of compounds for high-throughput screening against viral proteases and polymerases. Such efforts are essential in the ongoing fight against emerging infectious diseases.

The synthetic utility of 3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile extends beyond pharmaceutical applications. It serves as a key intermediate in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. The conjugated system provided by the ethenylamine group contributes to electronic properties that are desirable for optoelectronic devices. This dual functionality underscores the compound’s broad applicability across multiple scientific disciplines.

In conclusion, 3-(3-aminoprop-1-en-1-yl)-4-bromobenzonitrile (CAS No: 2229652-02-0) represents a versatile and innovative compound with far-reaching implications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel therapeutics and advanced materials. As scientific understanding progresses, it is anticipated that new applications for this compound will continue to emerge, further solidifying its importance in modern chemistry.